Cas no 2228708-63-0 (3-(4-bromo-3-methylphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(4-bromo-3-methylphenyl)-2-methoxypropanoic acid
• CAS No: 2228708-63-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 5937589
• PubChem ID: 165976485
• Update Time: 2025-09-27

3-(4-bromo-3-methylphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methylphenyl)-2-methoxypropanoic acid
• 2228708-63-0
• EN300-1923500

• Inchi： 1S/C11H13BrO3/c1-7-5-8(3-4-9(7)12)6-10(15-2)11(13)14/h3-5,10H,6H2,1-2H3,(H,13,14)
• InChI Key： ZRGUGMTUHZDGPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(4-bromo-3-methylphenyl)-2-methoxypropanoic acid

3-(4-Bromo-3-Methylphenyl)-2-Methoxypropanoic Acid: A Comprehensive Overview

The compound 3-(4-bromo-3-methylphenyl)-2-methoxypropanoic acid (CAS No. 2228708-63-0) is a significant organic molecule with diverse applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a bromophenyl group, a methoxy substituent, and a carboxylic acid moiety. The bromophenyl group contributes to the molecule's aromaticity and electronic properties, while the methoxy group introduces electron-donating effects, enhancing the compound's reactivity and solubility. The carboxylic acid group plays a crucial role in its ability to form salts and esters, making it versatile for various chemical modifications.

Recent studies have highlighted the importance of 3-(4-bromo-3-methylphenyl)-2-methoxypropanoic acid in drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents targeting specific biological pathways. For instance, its ability to modulate enzyme activity has been investigated in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The bromophenyl group has been shown to interact with key enzymes involved in amyloid-beta production, suggesting its potential as a therapeutic agent.

In the realm of agrochemicals, this compound has demonstrated promising results as a plant growth regulator. Its methoxy group enhances its bioavailability, allowing it to be absorbed efficiently by plant tissues. Studies have shown that it can stimulate root development and improve stress tolerance in crops under adverse environmental conditions. This makes it a valuable candidate for sustainable agriculture practices.

The synthesis of 3-(4-bromo-3-methylphenyl)-2-methoxypropanoic acid involves a multi-step process that combines aromatic substitution reactions with esterification techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound.

From a materials science perspective, this compound has been utilized as a precursor for synthesizing advanced polymers and coatings. Its carboxylic acid group allows for easy incorporation into polymer backbones, resulting in materials with enhanced mechanical properties and thermal stability. Researchers have also explored its application in creating stimuli-responsive materials that can adapt to changes in environmental conditions such as temperature or pH levels.

Moreover, the compound's structural versatility has led to its use in various analytical techniques. Its ability to form stable derivatives with different functional groups makes it an ideal candidate for chromatographic separations and spectroscopic analyses. Recent studies have employed this compound as a reference standard in high-performance liquid chromatography (HPLC) methods for determining impurities in pharmaceutical formulations.

In conclusion, 3-(4-bromo-3-methylphenyl)-2-methoxypropanoic acid (CAS No. 2228708-63-0) is a multifaceted compound with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block for developing innovative solutions in drug discovery, agriculture, materials science, and analytical chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.